Cas no 1874693-21-6 (methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate)

• Product Name: methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate
• CAS No: 1874693-21-6
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6090509
• PubChem ID: 165960624
• Update Time: 2025-07-18

methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate
• methyl 2-amino-2-methyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate
• EN300-1140222
• 1874693-21-6

• Inchi： 1S/C10H18N4O2/c1-7(2)8-12-6-14(13-8)5-10(3,11)9(15)16-4/h6-7H,5,11H2,1-4H3
• InChI Key： ATESUTFJFDMVCI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=NC(C(C)C)=N1)N)=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate

Introduction to Methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate (CAS No. 1874693-21-6)

Methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate, a compound with the CAS number 1874693-21-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a 1,2,4-triazole core appended with various functional groups, makes it a subject of intense study in medicinal chemistry.

The methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate molecule exhibits a unique combination of chemical properties that contribute to its potential utility in drug development. The presence of multiple nitrogen atoms in the triazole ring enhances its ability to interact with biological targets, while the alkoxy and alkyl substituents provide flexibility in terms of pharmacokinetic behavior. These structural features have led researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their role as key scaffolds in drug design. The 1,2,4-triazole moiety is particularly noteworthy for its presence in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The synthesis and characterization of derivatives like methyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate contribute to the expanding library of compounds that can be screened for pharmacological activity.

The chemical synthesis of methyl 2-amino-2-methyl-3-3-(propan-2-y l)-1H -1 , 2 , 4 -triazol -1 - ylpropanoate involves multiple steps that require precise control over reaction conditions. The introduction of the triazole ring typically involves cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization steps, such as the addition of alkyl and alkoxy groups, further modify the molecule's structure and enhance its biological relevance.

The biological activity of methyl 2-amino - 2 -methyl -3 - 3 -( propan - 2 - y l ) - 1 H - 1 , 2 , 4 -triazol -1 - ylpropanoate has been the focus of several recent studies. Researchers have investigated its potential effects on various biological pathways, including enzyme inhibition and receptor binding. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. These findings underscore the importance of continued research into this class of molecules.

The pharmacokinetic properties of methyl 2-amino - 2 -methyl -3 -3 -( propan - 2 - y l ) - 1 H - 1 , 2 , 4 -triazol -1 - ylpropanoate are also subjects of interest. The presence of lipophilic substituents can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Advanced computational methods are often employed to predict and analyze these pharmacokinetic behaviors.

In conclusion, methyl 2-amino - 2-methyl -3 --( pro pan --&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nb sp; ;&nb sp; &nbsp ; pro pan --& nb sp ; & nbsp ; ;& nb s p ;) &n bsp;-&n bsp;-&n bsp;-&n bsp;-&n bsp;-                H triazol-ylpropanoate (CAS No.1874693216) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds, methylamino - - - - - - - - - - - >methyl- & NB SP; ; ; ; ; ; ; ; ; ; ; > ( > pro pan &NB SP; &NB SP; ; ; ; > &NB SP; ) > &NB SP; ) > &NB SP; ) > &NB SP; ) > ) triazol^’&gt-&gtpropanoate> will undoubtedly play a crucial role in the development of novel therapeutics.